Acemetacin-acyl-β-D-glucuronide
Acemetacin-acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1260603-31-3
VCID:
VC0115162
InChI:
InChI=1S/C27H26ClNO12/c1-12-16(10-19(30)39-11-20(31)40-27-23(34)21(32)22(33)24(41-27)26(36)37)17-9-15(38-2)7-8-18(17)29(12)25(35)13-3-5-14(28)6-4-13/h3-9,21-24,27,32-34H,10-11H2,1-2H3,(H,36,37)/t21?,22-,23?,24?,27+/m0/s1
SMILES:
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₇H₂₆ ClNO₁₂
Molecular Weight:
591.96
Acemetacin-acyl-β-D-glucuronide
CAS No.: 1260603-31-3
Reference Standards
VCID: VC0115162
Molecular Formula: C₂₇H₂₆ ClNO₁₂
Molecular Weight: 591.96
CAS No. | 1260603-31-3 |
---|---|
Product Name | Acemetacin-acyl-β-D-glucuronide |
Molecular Formula | C₂₇H₂₆ ClNO₁₂ |
Molecular Weight | 591.96 |
IUPAC Name | (3S,6S)-6-[2-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C27H26ClNO12/c1-12-16(10-19(30)39-11-20(31)40-27-23(34)21(32)22(33)24(41-27)26(36)37)17-9-15(38-2)7-8-18(17)29(12)25(35)13-3-5-14(28)6-4-13/h3-9,21-24,27,32-34H,10-11H2,1-2H3,(H,36,37)/t21?,22-,23?,24?,27+/m0/s1 |
SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | AD201; |
PubChem Compound | 129627227 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume